Cas no 2172197-08-7 (3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid
• CAS No: 2172197-08-7
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6518636
• PubChem ID: 165520316
• Update Time: 2025-05-20

3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-(oxan-4-yl)butanoic acid
• EN300-1287671
• 2172197-08-7

• Inchi： 1S/C17H23NO5/c1-17(11-15(19)20,14-7-9-22-10-8-14)18-16(21)23-12-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H,18,21)(H,19,20)
• InChI Key： GUUKRCNLGURGGZ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)(CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid

Professional Introduction to 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic Acid (CAS No. 2172197-08-7)

3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid, identified by its CAS number 2172197-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by the presence of both amide and ester functional groups, which make it a versatile intermediate in the synthesis of various bioactive molecules. The structural features of this compound, particularly the benzyloxy carbonyl group and the oxan-4-yl moiety, contribute to its unique chemical properties and potential applications in drug development.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid involves a series of well-established organic reactions, including condensation, hydrolysis, and protection-deprotection strategies. The benzyloxy carbonyl group, a common protecting group in peptide chemistry, ensures stability during synthetic transformations while allowing for selective deprotection under mild conditions. This feature makes the compound particularly useful in the synthesis of peptides and peptidomimetics, where controlled modification and functionalization are critical.

The oxan-4-yl group, derived from tetrahydrofuran (THF), introduces a cyclic ether structure that can influence the solubility, bioavailability, and metabolic stability of derivatives. This structural motif is frequently employed in medicinal chemistry to enhance pharmacokinetic properties, such as improving blood-brain barrier penetration or reducing systemic toxicity. Recent studies have highlighted the potential of tetrahydropyranoid derivatives in modulating enzyme activity and receptor binding, making compounds like 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid valuable candidates for further investigation.

In the realm of drug discovery, 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid serves as a key intermediate in the development of novel therapeutic agents. Its bifunctional nature allows for the facile introduction of various pharmacophores, enabling the design of molecules with tailored biological activities. For instance, derivatives of this compound have been explored as inhibitors of proteases and kinases, which are pivotal targets in treating diseases such as cancer and inflammation.

Recent advancements in computational chemistry have further enhanced the utility of 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid. Molecular modeling studies have revealed that modifications to its structure can significantly alter its binding affinity to biological targets. By leveraging these insights, researchers can optimize lead compounds more efficiently, reducing the time and cost associated with traditional trial-and-error approaches. The integration of machine learning algorithms has also enabled the prediction of pharmacokinetic properties, providing a more comprehensive understanding of how this compound and its derivatives will behave within biological systems.

The role of 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid in peptidomimetic design deserves special mention. Peptidomimetics are synthetic analogs of natural peptides that offer improved stability and bioavailability while retaining desired biological activities. The benzyloxy carbonyl group provides a stable amide linkage, while the oxan-4-yl moiety contributes to conformational flexibility. This combination makes it an ideal scaffold for creating peptidomimetics with enhanced pharmacological profiles. For example, derivatives of this compound have been investigated as potential treatments for neurodegenerative diseases, where their ability to mimic peptide functions while avoiding degradation is particularly advantageous.

The pharmaceutical industry has shown increasing interest in exploring novel synthetic pathways for 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid due to its potential therapeutic applications. Continuous-flow chemistry has emerged as a promising approach for scalable production, offering advantages such as improved reaction efficiency and reduced waste generation. Additionally, green chemistry principles have been applied to develop more sustainable synthetic methods, aligning with global efforts to minimize environmental impact.

Evaluation studies have demonstrated that derivatives of 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid exhibit promising biological activities across various disease models. In preclinical trials, certain analogs have shown efficacy in inhibiting pathogenic enzymes and modulating signaling pathways associated with inflammation and cancer progression. These findings underscore the compound's potential as a foundation for developing new therapeutic strategies.

The future direction of research on 3-{(benzyloxy)carbonylamino}-3-(oxan-4-yl)butanoic acid is likely to focus on expanding its applications in drug discovery and development. Innovations in synthetic methodologies will continue to drive progress, enabling the creation of more diverse derivatives with enhanced properties. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will be essential in unlocking the full therapeutic potential of this compound.